Cas no 90-67-5 (Phenol,2,2'-thiobis[4,6-bis(1-methylbutyl)-)

• Product Name: Phenol,2,2'-thiobis[4,6-bis(1-methylbutyl)-
• CAS No: 90-67-5
• MF: C₃₂H₅₀O₂S
• MW: 498.803208827972
• CID: 809687
• PubChem ID: 101551
• Update Time: 2025-04-19

Phenol,2,2'-thiobis[4,6-bis(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2'-thiobis(4,6-di-sec-pentylphenol)
• 2-[2-hydroxy-3,5-di(pentan-2-yl)phenyl]sulfanyl-4,6-di(pentan-2-yl)phenol
• 62005-64-5
• 90-67-5
• SCHEMBL6574274
• NS00041409
• DTXSID801009089
• 6,6'-thiobis(2,4-di(pentan-2-yl)phenol)
• 2,2'-Sulfanediylbis[4,6-di(pentan-2-yl)phenol]
• EINECS 202-010-2
• Phenol,2,2'-thiobis[4,6-bis(1-methylbutyl)-

• Inchi： 1S/C32H50O2S/c1-9-13-21(5)25-17-27(23(7)15-11-3)31(33)29(19-25)35-30-20-26(22(6)14-10-2)18-28(32(30)34)24(8)16-12-4/h17-24,33-34H,9-16H2,1-8H3
• InChI Key： FLLOPEDWTVKHRZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1O)C(C)CCC)C(C)CCC)C1C=C(C=C(C=1O)C(C)CCC)C(C)CCC

Computed Properties

• Exact Mass: 498.353152
• Monoisotopic Mass: 498.353152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8
• XLogP3: 12.1

Experimental Properties

• Density: 1.03
• Boiling Point: 560°C at 760 mmHg
• Flash Point: 271.3°C
• Refractive Index: 1.554